Cas no 892596-78-0 (N-(4-Fluorobenzyl)prop-2-yn-1-amine)

• Product Name: N-(4-Fluorobenzyl)prop-2-yn-1-amine
• CAS No: 892596-78-0
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 891778
• PubChem ID: 4724224
• Update Time: 2025-04-19

N-(4-Fluorobenzyl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)prop-2-yn-1-amine
• CHEMBRDG-BB 9071752
• N-[(4-fluorophenyl)methyl]prop-2-yn-1-amine
• (4-fluorobenzyl)2-propyn-1-ylamine(SALTDATA: HCl)
• AKOS000223786
• NCGC00340372-01
• AB01261669-03
• (4-FLUOROBENZYL)2-PROPYN-1-YLAMINE
• DTXSID10406054
• 892596-78-0
• SCHEMBL9045672

• MDL： MFCD07411979
• Inchi： 1S/C10H10FN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h1,3-6,12H,7-8H2
• InChI Key： ZFPBOTMQBZSPNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC#C

Computed Properties

• Exact Mass: 163.08000
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 250.5°C at 760 mmHg
• Flash Point: 105.3°C
• Refractive Index: 1.523
• PSA: 12.03000
• LogP: 1.93940